1-(2-Ethoxyphenyl)-4-(2,3,4-trimethylbenzenesulfonyl)piperazine

• IUPAC Name: 1-(2-ethoxyphenyl)-4-(2,3,4-trimethylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C21H28N2O3S/c1-5-26-20-9-7-6-8-19(20)22-12-14-23(15-13-22)27(24,25)21-11-10-16(2)17(3)18(21)4/h6-11H,5,12-15H2,1-4H3
• InChI Key: OUYXFBGJVADPGB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CCN(CC2)S(=O)(=O)C3=C(C(=C(C=C3)C)C)C
• Molecular Formula: C21H28N2O3S
• Molecular Weight: 388.5 g/mol

Description

1-(2-Ethoxyphenyl)-4-(2,3,4-trimethylbenzenesulfonyl)piperazine, commonly known as ETPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. ETPP belongs to the class of piperazine derivatives and has been shown to possess a range of biological activities. In

Mechanism of Action

The exact mechanism of action of ETPP is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of various neurotransmitters such as serotonin, dopamine, and GABA. ETPP has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
ETPP has been shown to have a range of biochemical and physiological effects. In animal models, it has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its antidepressant and anxiolytic properties. ETPP has also been shown to reduce the levels of inflammatory cytokines in the brain, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of ETPP is its relatively low toxicity, which makes it a promising candidate for further development as a therapeutic agent. However, one limitation of ETPP is its poor solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on ETPP. One area of interest is its potential use as a treatment for neuropathic pain. Additionally, further studies are needed to fully understand the mechanism of action of ETPP and to identify its molecular targets. Another area of interest is the development of more soluble derivatives of ETPP that may be easier to administer in experimental settings.

Synthesis Methods

The synthesis of ETPP involves the reaction of 1-(2-ethoxyphenyl)piperazine with 2,3,4-trimethylbenzenesulfonyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of ETPP as a white solid, which can be purified through recrystallization.

Scientific Research Applications

ETPP has been studied extensively for its potential therapeutic applications in various diseases. It has been shown to possess anticonvulsant, antidepressant, and anxiolytic properties in animal models. Additionally, ETPP has been investigated for its potential use as a treatment for neuropathic pain and as a neuroprotective agent in conditions such as Parkinson's disease and Alzheimer's disease.